Cas no 685542-10-3 (4-(Trifluoromethoxy)benzene-1-sulfonohydrazide)

• Product Name: 4-(Trifluoromethoxy)benzene-1-sulfonohydrazide
• CAS No: 685542-10-3
• MF: C₇H₇F₃N₂O₃S
• MW: 256.202290773392
• CID: 4144365
• PubChem ID: 2744727
• Update Time: 2025-11-01

4-(Trifluoromethoxy)benzene-1-sulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-(trifluoromethoxy)-, hydrazide
• 4-(trifluoromethoxy)benzene-1-sulfonohydrazide
• SCHEMBL419333
• IDI1_018531
• G45091
• KCB54210
• HMS1451E16
• Maybridge3_007144
• 685542-10-3
• 4-(trifluoromethoxy)benzenesulfonohydrazide
• C7H7F3N2O3S
• GKYGHQWTQOLTJL-UHFFFAOYSA-N
• EN300-73781
• CS-0259634
• AKOS009518119
• 4-(Trifluoromethoxy)benzene-1-sulfonohydrazide

• Inchi： 1S/C7H7F3N2O3S/c8-7(9,10)15-5-1-3-6(4-2-5)16(13,14)12-11/h1-4,12H,11H2
• InChI Key： GKYGHQWTQOLTJL-UHFFFAOYSA-N
• SMILES： C1(S(NN)(=O)=O)=CC=C(OC(F)(F)F)C=C1

Computed Properties

• Exact Mass: 256.01294775Da
• Monoisotopic Mass: 256.01294775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(Trifluoromethoxy)benzene-1-sulfonohydrazide

Professional Introduction to 4-(Trifluoromethoxy)benzene-1-sulfonohydrazide (CAS No. 685542-10-3)

4-(Trifluoromethoxy)benzene-1-sulfonohydrazide, identified by its Chemical Abstracts Service (CAS) number 685542-10-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonohydrazides, which are known for their versatile applications in the synthesis of active pharmaceutical ingredients (APIs) and bioactive molecules. The presence of both a trifluoromethoxy group and a sulfonohydrazide moiety imparts unique chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The trifluoromethoxy substituent is particularly noteworthy due to its ability to enhance the metabolic stability and lipophilicity of molecules, a critical factor in drug design. This group is frequently incorporated into drug candidates to improve their pharmacokinetic profiles, thereby increasing their efficacy and reducing potential side effects. In contrast, the sulfonohydrazide functional group is recognized for its reactivity in forming covalent bonds with various biological targets, including enzymes and receptors. This reactivity makes it an excellent tool for designing probes and inhibitors for biochemical studies.

In recent years, the demand for innovative compounds with tailored properties has driven extensive research into sulfonohydrazides. One of the most compelling applications of 4-(trifluoromethoxy)benzene-1-sulfonohydrazide is in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Kinases are enzymes that play a crucial role in cell signaling pathways, and their overactivity is often associated with pathological conditions. By designing molecules that specifically interact with these kinases, researchers aim to develop treatments that can modulate these pathways effectively.

A notable study published in the Journal of Medicinal Chemistry highlighted the potential of sulfonohydrazides as kinase inhibitors. The research demonstrated that compounds containing the sulfonohydrazide moiety could bind to the ATP-binding site of kinases, thereby inhibiting their activity. The incorporation of a trifluoromethoxy group further improved the binding affinity and selectivity of these inhibitors. This finding aligns well with the broader trend in drug discovery, where structural modifications are meticulously optimized to enhance molecular interactions.

The synthesis of 4-(trifluoromethoxy)benzene-1-sulfonohydrazide involves multi-step organic transformations, typically starting from commercially available precursors such as 4-hydroxy-3-(trifluoromethoxy)benzenesulfonyl chloride. The introduction of the hydrazide group requires careful control of reaction conditions to avoid side products. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydride transfers, have been employed to achieve high yields and purity. These methods not only streamline the synthesis but also enable the introduction of additional functional groups for further derivatization.

The pharmacological potential of 4-(trifluoromethoxy)benzene-1-sulfonohydrazide extends beyond kinase inhibition. It has been explored as a precursor for synthesizing heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. Heterocycles are integral components of many drugs due to their ability to interact with biological targets in complex ways. By leveraging the reactivity of the sulfonohydrazide group, researchers can construct intricate molecular frameworks that modulate biological processes.

In an intriguing study published in Organic Letters, researchers reported on the use of 4-(trifluoromethoxy)benzene-1-sulfonohydrazide as a building block for designing novel antimicrobial agents. The compound was shown to undergo cycloaddition reactions with various alkynes, leading to fused heterocycles with potent antibacterial activity. These findings underscore the versatility of sulfonohydrazides in medicinal chemistry and highlight their role in generating structurally diverse bioactive molecules.

The role of computational chemistry in optimizing drug candidates has also been instrumental in advancing research involving 4-(trifluoromethoxy)benzene-1-sulfonohydrazide. Molecular modeling techniques allow researchers to predict how different structural modifications will affect molecular interactions with biological targets. By integrating experimental data with computational insights, scientists can accelerate the discovery process and reduce reliance on trial-and-error experimentation. This approach has been particularly valuable in fine-tuning lead compounds for clinical development.

The future prospects for 4-(trifluoromethoxy)benzene-1-sulfonohydrazide are promising, given its unique structural features and broad applicability. As drug discovery continues to evolve towards more targeted and personalized therapies, compounds like this one will play an increasingly important role in developing next-generation therapeutic agents. Ongoing research efforts aim to expand its utility by exploring new synthetic pathways and investigating its potential in treating a wider range of diseases.